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Compound of Interest

Compound Name: Fmoc-Gly-OPfp

Cat. No.: B557581

For Immediate Release

This technical guide provides an in-depth overview of the safety data and handling precautions
for Fmoc-Gly-OPfp (Na-Fmoc-glycine pentafluorophenyl ester), a key reagent in peptide
synthesis and drug development.[1] This document is intended for researchers, scientists, and

professionals in the drug development field to ensure the safe and effective use of this
compound.

Chemical and Physical Properties

Fmoc-Gly-OPfp is a white crystalline powder.[1] A summary of its key chemical and physical
properties is presented in Table 1.
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Property Value Source
Chemical Formula C23H14F5N0O4 [2]
Molecular Weight 463.35 g/mol [3]

CAS Number 86060-85-7

Melting Point 150-160 °C

Appearance White powder

Soluble in DMSO (=51.1
Solubility mg/mL), insoluble in ethanol

and water.

Varies by supplier,
recommendations include 2-
8°C, 15-25°C, and not to
exceed -20°C.

Storage Temperature

Hazard Identification and Safety Precautions

The primary hazard associated with Fmoc-Gly-OPfp is skin irritation. In case of repeated or
prolonged exposure, it can cause skin inflammation characterized by itching, scaling,
reddening, or blistering. Ingestion and inhalation may also be harmful.

GHS Hazard Information

Pictogram Signal Word Hazard Statement

o Warning H315: Causes skin irritation.

Handling Precautions

To ensure safe handling, the following precautions should be taken:

e Engineering Controls: Use process enclosures, local exhaust ventilation, or other
engineering controls to keep airborne levels below recommended exposure limits.

o Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear splash goggles.
o Skin Protection: Wear a full suit, boots, and gloves.

o Respiratory Protection: A dust respirator should be used. In case of insufficient ventilation,
wear suitable respiratory equipment. A self-contained breathing apparatus should be used
to avoid inhalation of the product.

o General Hygiene: Do not ingest. Avoid contact with skin and eyes. Do not breathe dust. Keep
away from heat and sources of ignition. Ground all equipment containing the material.

Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for safely handling Fmoc-Gly-OPfp in a

laboratory setting.
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Safe Handling Workflow for Fmoc-Gly-OPfp

Preparation

[ Review Safety Data Sheet (SDS) ]
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[ Don Personal Protective Equipment (PPE)]
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Cleanup & éisposal Emergericy Procedures

y
[ Decontaminate Work Surfaces] Handle Spills
Address Personal Exposure

[ Dispose of Waste per Regulations]

'

[ Remove and Dispose of PPE ]
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Caption: Workflow for Safe Handling of Fmoc-Gly-OPfp

First Aid Measures
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A summary of first aid measures is provided in Table 2.

Exposure Route First Aid Measures

Move the person into fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.

Immediately flush skin with plenty of water.
. Remove contaminated clothing and shoes.
Skin Contact ] )
Wash clothing before reuse. Get medical

attention.

Check for and remove any contact lenses.
Eye Contact Immediately flush eyes with plenty of water for
at least 15 minutes. Get medical attention.

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything
Ingestion by mouth to an unconscious person. If large

guantities are swallowed, call a physician

immediately.

Spill and Disposal Procedures
Spill Response

» Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal
container.

e Large Spill: Use a shovel to put the material into a convenient waste disposal container.

Disposal

Waste must be disposed of in accordance with federal, state, and local environmental control
regulations. The products of degradation are more toxic than the product itself.

Storage and Stability
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Fmoc-Gly-OPfp should be stored in a tightly closed container in a cool, well-ventilated area.
Recommended storage temperatures vary by supplier, so it is crucial to follow the specific
instructions on the product label. The product is stable under recommended storage conditions.
Hazardous decomposition products include carbon oxides, nitrogen oxides, halogenated
compounds, and hydrogen fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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